2-Aminomuconate(2-)
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Overview
Description
2-aminomuconate(2-) is dicarboxylate anion of 2-aminomuconic acid; major species at pH 7.3. It has a role as a human metabolite. It is a conjugate base of a 2-aminomuconic acid and a 2-ammoniomuconate(1-).
Scientific Research Applications
Environmental Pollution Remediation
Liu et al. (2007) studied Comamonas sp. strain CNB-1, which degrades nitrobenzene and chloronitrobenzene via intermediates like 2-aminomuconate. This process involves a novel deaminase, indicating a potential application of 2-aminomuconate in environmental bioremediation, particularly for detoxifying xenobiotic compounds and nitrogen sources for bacterial growth (Liu et al., 2007).
Understanding Enzymatic Processes
Shi et al. (2021) discovered that 2-aminomuconic 6-semialdehyde dehydrogenase (AmnC), an enzyme in the bacterium Pseudomonas sp. AP–3, requires a tetrameric assembly for NAD+ binding and functioning. This enzyme oxidizes 2-aminomuconic 6-semialdehyde to 2-aminomuconate, playing a crucial role in the 2-aminophenol metabolism pathway (Shi et al., 2021).
Agricultural Enhancements
In agriculture, biostimulants containing amino acids like 2-aminomuconate have shown promise. Calvo et al. (2014) highlighted their use to enhance plant growth, nutrient uptake, and stress tolerance. The increasing demand for biostimulants underscores their potential in boosting agricultural productivity (Calvo et al., 2014).
Properties
Molecular Formula |
C6H5NO4-2 |
---|---|
Molecular Weight |
155.11 g/mol |
IUPAC Name |
(2Z,4E)-2-aminohexa-2,4-dienedioate |
InChI |
InChI=1S/C6H7NO4/c7-4(6(10)11)2-1-3-5(8)9/h1-3H,7H2,(H,8,9)(H,10,11)/p-2/b3-1+,4-2- |
InChI Key |
ZRHONLCTYUYMIQ-TZFCGSKZSA-L |
Isomeric SMILES |
C(=C/C(=O)[O-])\C=C(\C(=O)[O-])/N |
Canonical SMILES |
C(=CC(=O)[O-])C=C(C(=O)[O-])N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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